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The long-term stability of perovskite solar cells (PSCs) is a critical factor for their commercial

viability. Among the various strategies to enhance stability, the incorporation of rubidium
iodide (RbI) has shown promise. This guide provides a comparative analysis of the long-term

stability of rubidium iodide-based perovskite devices against common alternatives like

methylammonium lead iodide (MAPbI₃) and formamidinium lead iodide (FAPbI₃), supported by

experimental data and detailed protocols.

Comparative Stability of Perovskite Compositions
The choice of cation in the perovskite structure significantly influences the device's stability

under various environmental stressors such as humidity, heat, and light. While MAPbI₃ was one

of the earliest and most studied perovskite materials, it suffers from poor thermal stability[1][2]

[3]. FAPbI₃ exhibits better thermal stability but can undergo a phase transition at room

temperature to a non-photoactive "yellow" phase[4][5].

The introduction of rubidium cations, often as an additive or in a mixed-cation composition, has

been demonstrated to enhance both performance and stability. For instance, the incorporation

of a small amount of RbI can improve moisture resistance and extend the operational lifetime of

the devices[6][7].

Table 1: Comparison of Long-Term Stability Data for Different Perovskite Compositions
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Perovskite
Compositio
n

Stress
Conditions

Duration

Initial
Power
Conversion
Efficiency
(PCE)

Final PCE
(or % of
Initial)

Reference

MAPbI₃
Ambient Air

(25-35% RH)
2300 hours 14.81%

< 20% of

initial
[7]

FAPbI₃
Ambient

Conditions
1 month 14.9% Degraded [6]

FA₀.₉₅Rb₀.₀₅P

bI₃

Ambient

Conditions
1 month 16.2% Stable [6]

RbI–MAPbI₃–

RbI

Ambient Air

(25-35% RH)
2300 hours 17.50%

> 95% of

initial
[7]

Rb-containing

Sn-Pb

Perovskite

Not specified Not specified > 20% Not specified [8]

Cs₀.₁Rb₀.₀₅F

A₀.₈₅PbI₃

Continuous

MPP tracking

(N₂ atm)

1000 hours Not specified Stable [9]

Experimental Protocols for Stability Evaluation
To ensure a standardized assessment of long-term stability, a set of protocols known as the

International Summit on Organic Photovoltaic Stability (ISOS) protocols are widely adopted.

These protocols define various stress tests to simulate real-world operating conditions.

Key ISOS Stability Testing Protocols:
ISOS-D (Dark Storage): This protocol assesses the intrinsic stability of the device in the

absence of light.

ISOS-D-1: Storage in a dark, ambient environment (e.g., a drawer).
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ISOS-D-2: Storage in a dark, controlled environment with elevated temperature (e.g., 65°C

or 85°C).

ISOS-D-3: Storage in a dark, controlled environment with both elevated temperature and

humidity (e.g., 85°C and 85% relative humidity).

ISOS-L (Light Soaking): This protocol evaluates the device's stability under continuous

illumination, simulating daytime operation.

ISOS-L-1: Continuous illumination under a solar simulator (AM1.5G, 100 mW/cm²) at room

temperature.

ISOS-L-2: Continuous illumination at an elevated temperature.

ISOS-L-3: Continuous illumination at elevated temperature and humidity.

ISOS-T (Thermal Cycling): This test subjects the device to repeated temperature cycles to

assess its resilience to thermal stress, which is crucial for outdoor applications. A typical

cycle might range from -40°C to 85°C.

Experimental Workflow for Stability Testing:

Initial Characterization: The pristine devices are tested to determine their initial performance

parameters, including power conversion efficiency (PCE), open-circuit voltage (Voc), short-

circuit current density (Jsc), and fill factor (FF).

Stress Application: The devices are subjected to one or more of the ISOS protocols for a

predetermined duration.

Periodic Monitoring: At regular intervals, the devices are removed from the stress conditions

and their performance parameters are re-measured.

Data Analysis: The degradation of the performance parameters over time is plotted and

analyzed to determine the device's stability. The time it takes for the PCE to drop to 80% of

its initial value (T80) is a common metric for reporting stability.

Visualizing Experimental and Degradation Pathways
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To better understand the processes involved in stability testing and device degradation, the

following diagrams illustrate a typical experimental workflow and the key degradation pathways

in iodide-based perovskite solar cells.
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Experimental workflow for evaluating perovskite device stability.
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Key degradation pathways in iodide-based perovskite solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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